Cas no 875785-53-8 (2H-INDAZOLE, 7-METHYL-3-PHENYL-2-(PHENYLMETHYL)-)

• Product Name: 2H-INDAZOLE, 7-METHYL-3-PHENYL-2-(PHENYLMETHYL)-
• CAS No: 875785-53-8
• MF: C₂₁H₁₈N₂
• MW: 298.381024837494
• CID: 3284426
• PubChem ID: 11680959
• Update Time: 2025-04-21

2H-INDAZOLE, 7-METHYL-3-PHENYL-2-(PHENYLMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 2H-INDAZOLE, 7-METHYL-3-PHENYL-2-(PHENYLMETHYL)-
• SCHEMBL3862094
• 875785-53-8
• 2-benzyl-7-methyl-3-phenyl-2H-indazole
• DB-163819

• Inchi： 1S/C21H18N2/c1-16-9-8-14-19-20(16)22-23(15-17-10-4-2-5-11-17)21(19)18-12-6-3-7-13-18/h2-14H,15H2,1H3
• InChI Key： PAXWMOCQAKUMEW-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2C)=C(C2=CC=CC=C2)N1CC1=CC=CC=C1

Computed Properties

• Exact Mass: 298.146998583Da
• Monoisotopic Mass: 298.146998583Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 17.8Ų